2-(4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[4-[2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl]piperazin-1-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C25H30N4O4/c30-22(26-16-19-6-3-15-33-19)17-28-11-9-27(10-12-28)13-14-29-24(31)20-7-1-4-18-5-2-8-21(23(18)20)25(29)32/h1-2,4-5,7-8,19H,3,6,9-17H2,(H,26,30)
• InChI Key: QYQFZTSKKFTXOE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2CCN(CC2)CCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O
• Molecular Formula: C25H30N4O4
• Molecular Weight: 450.5 g/mol
• CAS No.: 2034477-49-9

Description

2-(4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C25H30N4O4 and its molecular weight is 450.539. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Synthesis of Novel Heterocyclic Compounds : Research explores the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone, including benzodifuranyl, 1,3,5-triazines, and oxadiazepines. These compounds exhibit significant cyclooxygenase-1/2 (COX-1/2) inhibition, alongside analgesic and anti-inflammatory activities, showcasing their potential in pharmaceutical applications (Abu‐Hashem et al., 2020).

Luminescent Properties and Electron Transfer : Studies on piperazine substituted naphthalimide model compounds reveal insights into their luminescent properties and photo-induced electron transfer mechanisms. These findings can contribute to the development of new materials for optical and electronic applications (Gan et al., 2003).

Catalysis in Organic Synthesis : Research on chiral six-membered nitrogen heterocycles, including substituted piperazines and their aryl-fused analogs, underlines their significance in natural products and pharmaceuticals. The enantioselective hydrogenation of quinoxalines and benzoxazines, for instance, highlights advanced methodologies for synthesizing bioactive compounds (Fleischer et al., 2013).

Antimicrobial and Anticancer Potentials : The synthesis of quinazolinone-arylpiperazine derivatives as α1-adrenoreceptor antagonists demonstrates their promising hypotensive activity, offering insights into α1-blocking mechanisms. These studies also involve molecular modeling to predict the mechanism of action for these compounds, furthering the understanding of their pharmacological profiles (Abou-Seri et al., 2011).